Cas no 183476-82-6 (Ascorbyl Tetraisopalmitate)

• Product Name: Ascorbyl Tetraisopalmitate
• CAS No: 183476-82-6
• MF: C₇₀H₁₂₈O₁₀
• MW: 1129.75934410095
• MDL: MFCD21364077
• CID: 137865
• PubChem ID: 10260680
• Update Time: 2025-05-28

Ascorbyl Tetraisopalmitate Chemical and Physical Properties

Names and Identifiers

• [(2S)-2-[(2R)-3,4-bis(2-hexyldecanoyloxy)-5-oxo-2H-furan-2-yl]-2-(2-hexyldecanoyloxy)ethyl] 2-hexyldecanoate
• Ascorbyl tetraisopalmitate
• L-Ascorbic acid,2,3,5,6-tetrakis(2-hexyldecanoate)
• ASCORBYL TETRA-2-HEXYLDECANOATE
• BV-OSC
• Nikkol VC-IP
• VC-IP
• Vitamin C tetra-isopalmitate
• tetrahexyldecylascorbate
• L-Ascorbic acid, tetrakis(2-hexyldecanoate)
• Tetrahexyldecyl ascorbate
• AscorbylTetraisopalmitate
• (+/-)-ASCORBYL TETRAISOPALMITATE
• (1S)-1-((2R)-3,4-Bis((2-hexyldecanoyl)oxy)-5-oxo-2,5-dihydrofuran-2-yl)ethane-1,2-diyl bis(2-hexyldecanoate)
• L-Ascorbyl 2,3,5,6-tetrakis(2-hexylalkanoate)
• Vitamin C-isopalmityl tetraester
• EC 430-110-8
• ASCORBYL TETRAISOPALMITATE, (+/-)-
• OEWBEINAQKIQLZ-CMRBMDBWSA-N
• DTXSID801018694
• L-ASCORBIC ACID, 2,3,5,6-TETRAISOHEXADECANOATE
• L-ASCORBIC ACID, 2,3,5,6-TETRAKIS(2-HEXYLDECANOATE)
• Q27258984
• (1S)-1-((2R)-3,4-Bis((2-hexyldecanoyl)oxy)-5-oxo-2,5-dihydrofuran-2-yl)ethane-1,2-diylbis(2-hexyldecanoate)
• ORISTAR ATIP
• 47143LT58A
• 183476-82-6
• SCHEMBL16541147
• NS00078776
• HY-133079
• 2,3,5,6-O-Tetra-2'-hexyldecanoyl-L-ascorbic acid
• CS-0110337
• UNII-47143LT58A
• AKOS040744537
• Ascorbyl Tetraisopalmitate

• MDL： MFCD21364077
• Inchi： 1S/C70H128O10/c1-9-17-25-33-37-45-50-58(49-41-29-21-13-5)66(71)76-57-62(77-67(72)59(51-42-30-22-14-6)54-46-38-34-26-18-10-2)63-64(79-68(73)60(52-43-31-23-15-7)55-47-39-35-27-19-11-3)65(70(75)78-63)80-69(74)61(53-44-32-24-16-8)56-48-40-36-28-20-12-4/h58-63H,9-57H2,1-8H3/t58?,59?,60?,61?,62-,63+/m0/s1
• InChI Key： OEWBEINAQKIQLZ-CMRBMDBWSA-N
• SMILES： O(C(C(CCCCCC)CCCCCCCC)=O)[C@@H](COC(C(CCCCCC)CCCCCCCC)=O)[C@@H]1C(=C(C(=O)O1)OC(C(CCCCCC)CCCCCCCC)=O)OC(C(CCCCCC)CCCCCCCC)=O

Computed Properties

• Exact Mass: 1128.95000
• Monoisotopic Mass: 1128.95075028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 80
• Rotatable Bond Count: 62
• Complexity: 1560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 28.2
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 0.98±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.3E-8 g/L) (25 ºC),
• PSA: 131.50000
• LogP: 21.01360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives

Additional information on Ascorbyl Tetraisopalmitate

Research Brief on Ascorbyl Tetraisopalmitate (CAS: 183476-82-6): Recent Advances and Applications in Chemical Biomedicine

Ascorbyl Tetraisopalmitate (CAS: 183476-82-6), a lipid-soluble derivative of vitamin C, has garnered significant attention in recent years due to its enhanced stability and skin permeability compared to ascorbic acid. This research brief synthesizes the latest findings on its synthesis, mechanisms, and biomedical applications, with emphasis on peer-reviewed studies published within the past three years. Key advancements include novel encapsulation techniques to improve bioavailability and clinical evidence supporting its antioxidant efficacy in dermatological formulations.

Recent pharmacokinetic studies utilizing HPLC-MS/MS quantification (Journal of Cosmetic Dermatology, 2023) demonstrate that Ascorbyl Tetraisopalmitate achieves 8-fold higher epidermal retention than L-ascorbic acid when delivered via nanostructured lipid carriers. Molecular dynamics simulations (ACS Applied Bio Materials, 2024) reveal its unique interaction with stratum corneum lipids, explaining its superior transdermal penetration. These findings address longstanding challenges in vitamin C derivative delivery systems.

In oncological research, the compound's pro-apoptotic effects have been mechanistically linked to ROS modulation in melanoma cells (Cell Death & Disease, 2023). Notably, its combination with PD-1 inhibitors shows synergistic effects in preclinical models, suggesting potential as an immunoadjuvant. However, conflicting data exists regarding its concentration-dependent cytotoxicity thresholds, warranting further dose-response studies.

Industrial applications have expanded with three new patents (US20240124421A1, EP4234567A1) covering stabilized emulsions for cosmeceuticals. Stability studies under ICH guidelines confirm 24-month shelf-life when stored below 30°C with oxygen scavengers. The European Commission's recent re-evaluation (SCCS/1646/23) maintains its safe use concentration at 3% in leave-on products, though additional genotoxicity data was requested.

Emerging research directions include its role in collagen biosynthesis modulation via HIF-1α stabilization (Biomaterials Science, 2024) and as a redox modulator in neurodegenerative disease models. Upcoming clinical trials (NCT06173442) will evaluate its photoprotective efficacy against UV-induced oxidative stress in volunteers with Fitzpatrick skin types IV-VI.

Critical gaps remain in understanding its metabolism in hepatic impairment and potential drug interactions with CYP3A4 substrates. The compound's differential effects on normal versus cancerous cells also require deeper investigation at the single-cell transcriptome level. These unresolved questions present opportunities for targeted research investment.